molecular formula C17H18N2O2 B3047816 Pyrrolidine, 3-(3-nitrophenyl)-1-(phenylmethyl)- CAS No. 145104-99-0

Pyrrolidine, 3-(3-nitrophenyl)-1-(phenylmethyl)-

Cat. No.: B3047816
CAS No.: 145104-99-0
M. Wt: 282.34 g/mol
InChI Key: DPNFJXMDTHSRGF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Pyrrolidine, 3-(3-nitrophenyl)-1-(phenylmethyl)- is a useful research compound. Its molecular formula is C17H18N2O2 and its molecular weight is 282.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality Pyrrolidine, 3-(3-nitrophenyl)-1-(phenylmethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Pyrrolidine, 3-(3-nitrophenyl)-1-(phenylmethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

IUPAC Name

1-benzyl-3-(3-nitrophenyl)pyrrolidine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H18N2O2/c20-19(21)17-8-4-7-15(11-17)16-9-10-18(13-16)12-14-5-2-1-3-6-14/h1-8,11,16H,9-10,12-13H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DPNFJXMDTHSRGF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CC1C2=CC(=CC=C2)[N+](=O)[O-])CC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H18N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20473257
Record name PYRROLIDINE, 3-(3-NITROPHENYL)-1-(PHENYLMETHYL)-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20473257
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

282.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

145104-99-0
Record name PYRROLIDINE, 3-(3-NITROPHENYL)-1-(PHENYLMETHYL)-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20473257
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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